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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during Codlemone field trials for codling moth
(Cydia pomonella) mating disruption.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve unexpected or variable results in your
Codlemone field trials.

Issue 1: Higher than expected moth captures in monitoring traps within the mating disruption
plot.
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Possible Cause

Troubleshooting Steps

High Initial Pest Population

In orchards with a history of high codling moth
pressure, mating disruption alone may not be
sufficient in the first one to two seasons.[1][2]
Action: Implement a complete or nearly-
complete spray program in conjunction with
mating disruption for the initial seasons to lower

the moth population.[1][2]

Improper Trap Type or Lure

Standard pheromone lures can be overwhelmed
by the high concentration of Codlemone in a
mating disruption environment, leading to

inaccurate readings.[1][2][3]

Action: Use high-load (10x) Codlemone lures or
combination lures containing both Codlemone
and a kairomone like pear ester (e.g., CM-DA
Combo lure), which attracts both males and
females.[1][2][3][4]

Incorrect Trap Placement and Density

Traps placed too low in the canopy, too close to
the edge of the block, or at an insufficient
density will not provide an accurate

representation of the moth population.[4][5][6]

Action: Place traps in the upper third of the tree
canopy.[4][5][6] Use a density of at least one
trap per 2.5-5 acres.[4][5]

Mated Females Flying In

Mating disruption does not kill moths, and mated
females can migrate into the treated plot from

nearby untreated areas.[7]

Action: If possible, establish a buffer zone
around the trial plot or use border sprays. For
effective mating disruption, a minimum of 10

contiguous acres is recommended.[1][2][7]

Ineffective Dispenser Distribution

Uneven dispenser placement can create "gaps"

in the pheromone cloud, allowing males to
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locate females.

Action: Ensure dispensers are distributed
uniformly throughout the orchard, paying special
attention to borders and "hot spots” with
historically high damage.[1] For hand-applied
dispensers, aim for a grid-like pattern.

Issue 2: Significant fruit damage despite low moth captures in traps.
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Possible Cause

Troubleshooting Steps

"Trap Shutdown"

The high concentration of Codlemone from the
dispensers may be so effective that it prevents
males from finding not only females but also the
monitoring traps, giving a false impression of

low population density.[8]

Action: In addition to pheromone-only traps, use
traps with a combination lure (Codlemone +
pear ester) to monitor both male and female
activity.[8] Also, conduct visual inspections of
fruit for damage at key times, such as at the end
of the first generation, mid-season, and before

harvest.

Secondary Pests

Damage may be caused by other pests that are
not targeted by Codlemone. The absence of
broad-spectrum insecticides used in
conventional programs can sometimes lead to

an increase in secondary pest populations.[7]

Action: Identify the pest causing the damage. If
it is not codling moth, a targeted control
measure for that specific pest may be

necessary.

Early Season Mating

Dispensers may have been deployed after the

first moths emerged and mated.

Action: Deploy Codlemone dispensers before
the first expected moth flight, typically around
the time of first bloom.[5][6]

Frequently Asked Questions (FAQSs)

Q1: What is the optimal density for Codlemone dispensers?

Al: The optimal density depends on the type of dispenser used. Here are some general

guidelines:
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Dispenser Type Recommended Density per Acre
Hand-Applied (Passive) 200 - 400

High-Load (Meso) 18 - 36

Aerosol (Active) 1-2

Data sourced from Utah State University Extension.[1]
Q2: How should I place the dispensers in the orchard?

A2: For optimal performance, dispensers should be placed in the upper third of the tree canopy.
[1][5][6] This is because codling moth mating activity is most prevalent in this area, and the

pheromone, being heavier than air, will diffuse downwards.
Q3: How do | properly monitor a Codlemone field trial?

A3: Effective monitoring is crucial for assessing the efficacy of your trial. The following table

outlines the key steps:
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Parameter Protocol

Trap Type Use large delta or wing-style traps.[5]

In mating disruption orchards, use high-load
Lure Selection (10x) Codlemone lures or CM-DA Combo lures
(Codlemone + pear ester).[1][2][3][4]

Trap Densit A minimum of one trap per 2.5-5 acres is
rap Densi
P y recommended.[4][5]

Hang traps in the upper third of the tree canopy,
Trap Placement ensuring the entrance is not obstructed by
foliage.[4][5][6]

Monitoring Frequency Check traps at least once a week.[4]

Remove captured moths at each check.
Replace sticky liners after 20-30 moths are

Trap Maintenance caught or when they become dirty.[4][5] Replace
lures according to the manufacturer's

instructions.

Q4: What are the differences in release rates between various Codlemone dispenser
products?

A4: Release rates can vary significantly between products and change over the course of the
season. A study conducted in Utah provided the following insights into the release rates of four
different hand-applied dispensers over 140 days:
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Dispenser Brand

Initial Release Rate

Release Rate after
140 days (¢ g/hour

Remaining
Codlemone after

/hour
(g ) ) 140 days
) Highest of the four Highest of the four
Isomate-CTT High
tested tested

Highest of the four
Checkmate Low Low

tested

Lowest of the four Lowest of the four
Cidetrak Low

tested

tested

This data is a qualitative summary of a study by Murray, M. (2009). Analysis of Codling Moth
Mating Disruption Dispensers in a High-Elevation Northern Utah Apple Orchard. Utah State

University Extension.

Q5: Can environmental factors affect the results of my Codlemone trial?

A5: Yes, environmental factors can play a significant role. Strong winds can dissipate the

pheromone plume, reducing its effectiveness. High temperatures can increase the release rate

of passive dispensers, potentially shortening their lifespan.[9]

Visualizations
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Caption: Mechanism of Codling Moth Mating Disruption.
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Click to download full resolution via product page

Caption: Troubleshooting Workflow for Codlemone Field Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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